N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea

• IUPAC Name: 1-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(1-methyl-2-oxopyrrolidin-3-yl)urea
• InChI: InChI=1S/C10H15N5O2S/c1-3-7-13-14-10(18-7)12-9(17)11-6-4-5-15(2)8(6)16/h6H,3-5H2,1-2H3,(H2,11,12,14,17)
• InChI Key: YSRZXEMFIKSWOI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)NC2CCN(C2=O)C
• Molecular Formula: C10H15N5O2S
• Molecular Weight: 269.33 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea (ETU) is a chemical compound that belongs to the family of thiadiazole urea derivatives. ETU has gained significant attention in the scientific community due to its potential applications in various fields, including agricultural, medical, and industrial.

Mechanism of Action

The mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea involves the inhibition of the enzyme urease, which is responsible for the breakdown of urea into ammonia and carbon dioxide. The inhibition of urease leads to the accumulation of urea in the body of the target organism, which ultimately results in its death.
Biochemical and Physiological Effects:
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea has been found to have significant biochemical and physiological effects on various organisms. It has been shown to inhibit the growth of various fungi and bacteria, including Candida albicans, Aspergillus flavus, and Staphylococcus aureus. N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea has also been found to have insecticidal effects on various pests, including the cotton bollworm and the diamondback moth.

Advantages and Limitations for Lab Experiments

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea has several advantages for use in lab experiments. It is readily available, easy to synthesize, and has a relatively low toxicity profile. However, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea also has certain limitations, including its narrow spectrum of activity and the potential for the development of resistance in target organisms.

Future Directions

There are several potential future directions for research on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea. One area of interest is the development of new formulations and delivery systems for N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea to improve its efficacy and reduce its environmental impact. Another area of interest is the identification of new target organisms for N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea, including emerging plant pathogens and insect pests. Additionally, the potential use of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative disorders, is an area of active research.
Conclusion:
In conclusion, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea is a chemical compound with significant potential applications in various fields, including agriculture, medicine, and industry. Its mechanism of action involves the inhibition of urease, leading to the accumulation of urea in the body of the target organism. N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea has significant biochemical and physiological effects on various organisms and has several advantages and limitations for use in lab experiments. There are several potential future directions for research on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea, including the development of new formulations and delivery systems, the identification of new target organisms, and the potential use as a therapeutic agent.

Synthesis Methods

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea can be synthesized through a multi-step process involving the reaction of 5-ethyl-1,3,4-thiadiazol-2-amine with 1-methyl-2-oxo-pyrrolidine-3-carboxylic acid followed by the addition of N,N'-dicyclohexylcarbodiimide and 1-hydroxybenzotriazole. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea has been extensively studied for its potential applications in the field of agriculture. It has been found to possess antifungal properties and can be used as a fungicide to control various plant diseases caused by fungi. N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(1-methyl-2-oxopyrrolidin-3-yl)urea has also been found to have insecticidal properties and can be used as an insecticide to control pests.